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Compound of Interest

Compound Name: A-1293102

Cat. No.: B15589464 Get Quote

Essential Safety and Handling Guide for A-1293102
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of A-1293102, a potent and selective BCL-XL inhibitor. Given that a specific Safety

Data Sheet (SDS) for A-1293102 is not publicly available, this guidance is based on

information for structurally similar compounds, such as Navitoclax (ABT-263), and general best

practices for handling potent, research-grade chemical compounds.

Compound Identification and Properties
A-1293102 is a research chemical with the following identifiers:

Property Value

IUPAC Name

4-(4-{[2-(4-chlorophenyl)-5,5-dimethylcyclohex-

1-en-1-yl]methyl}piperazin-1-yl)-N-({3-nitro-4-

[(tetrahydro-2H-pyran-4-

ylmethyl)amino]phenyl}sulfonyl)benzamide

CAS Number 1565759-96-7[1]

Molecular Formula C42H40F3N7O7S5

Molecular Weight 972.13 g/mol [2]
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Note: The IUPAC name is provided for a structurally related compound and may not be exact

for A-1293102.

Personal Protective Equipment (PPE)
Due to the potent biological activity and potential hazards of A-1293102, stringent adherence to

PPE protocols is mandatory.

PPE Item Specifications and Rationale

Gloves

Double-gloving with nitrile gloves is

recommended. Change gloves immediately if

contaminated.

Eye Protection
Chemical safety goggles or a face shield must

be worn at all times to protect against splashes.

Lab Coat

A buttoned, knee-length lab coat is required.

Consider a disposable gown for procedures with

a high risk of contamination.

Respiratory Protection

For procedures that may generate aerosols or

dust, a NIOSH-approved respirator is

necessary. Work in a certified chemical fume

hood whenever possible.[3]

Handling and Storage
Proper handling and storage are critical to maintain compound integrity and ensure personnel

safety.
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Aspect Procedure

Receiving
Inspect the package for damage upon arrival.

Wear appropriate PPE when opening.

Storage

Store in a tightly sealed, clearly labeled

container in a cool, dry, and well-ventilated area.

Long-term storage at -20°C or -80°C is

recommended.[4]

Weighing & Handling

Handle in a designated area, preferably within a

chemical fume hood, to minimize inhalation

exposure. Avoid contact with skin and eyes.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[4]

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an absorbent material. Collect and place in

a sealed container for disposal.
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Disposal Plan
All waste containing A-1293102 must be treated as hazardous waste.

Waste Type Disposal Protocol

Unused Compound

Dispose of as hazardous chemical waste in

accordance with institutional and local

regulations.

Contaminated Materials

All disposable labware, gloves, and absorbent

materials that have come into contact with A-

1293102 must be collected in a designated

hazardous waste container.

Liquid Waste

Collect all solutions containing A-1293102 in a

clearly labeled, sealed hazardous waste

container.

Visualized Workflow and Signaling Pathway
To ensure clarity and procedural adherence, the following diagrams illustrate the recommended

experimental workflow for handling A-1293102 and its targeted biological pathway.
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Caption: Experimental workflow for handling A-1293102.
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Caption: A-1293102 mechanism of action via BCL-XL inhibition.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15589464?utm_src=pdf-body-img
https://www.benchchem.com/product/b15589464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15589464?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/a-1293102.html
https://www.medchemexpress.com/a-1293102.html?locale=ko-KR
https://www.cellagentech.com/content/product_files/ABT-263_(Navitoclax)_MSDS.pdf
https://www.ubpbio.com/temp/MSDS_F7140.pdf
https://www.benchchem.com/product/b15589464#personal-protective-equipment-for-handling-a-1293102
https://www.benchchem.com/product/b15589464#personal-protective-equipment-for-handling-a-1293102
https://www.benchchem.com/product/b15589464#personal-protective-equipment-for-handling-a-1293102
https://www.benchchem.com/product/b15589464#personal-protective-equipment-for-handling-a-1293102
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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